![molecular formula C8H5F3N4O2S B1222332 5-methyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-isoxazolecarboxamide](/img/structure/B1222332.png)
5-methyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-isoxazolecarboxamide
Overview
Description
5-methyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-isoxazolecarboxamide is a heteroarene and an aromatic amide.
Scientific Research Applications
Anticancer Applications
5-methyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-isoxazolecarboxamide and related compounds have shown promising results in anticancer research. For example, a study on Schiff’s bases containing a thiadiazole scaffold and benzamide groups, which are associated with significant biological properties, demonstrated promising in vitro anticancer activity against various human cancer cell lines including melanoma, leukemia, cervical cancer, and breast cancer (Tiwari et al., 2017). Another study synthesized novel thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety, which were evaluated as potent anticancer agents (Gomha et al., 2017).
Antimicrobial and Nematicidal Activities
Compounds related to 5-methyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-isoxazolecarboxamide have also been investigated for their antimicrobial and nematicidal properties. For instance, a series of synthesized compounds were assessed for their nematicidal activity against certain nematodes and demonstrated significant efficacy, with some compounds showing activity comparable to standard treatments (Reddy et al., 2010).
Synthesis and Structural Analysis
Studies focused on the synthesis and structural analysis of compounds containing the 1,3,4-thiadiazole moiety provide insights into their stability and potential applications. One such study involved the synthesis of new compounds and their characterization using various techniques including IR, NMR, and X-ray crystallography (Dani et al., 2013). Another explored the synthesis of novel compounds under microwave irradiation, highlighting an efficient method for their preparation (Sokolov et al., 2014).
Antiviral Potential
Recent research has also explored the antiviral potential of 1,3,4-thiadiazole derivatives. A study involving the synthesis of novel molecules containing 1,3,4-thiadiazole and 1,2,3-triazole moieties demonstrated good docking scores against the COVID-19 main protease, suggesting their potential in antiviral therapy (Rashdan et al., 2021).
properties
Product Name |
5-methyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-isoxazolecarboxamide |
|---|---|
Molecular Formula |
C8H5F3N4O2S |
Molecular Weight |
278.21 g/mol |
IUPAC Name |
5-methyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,2-oxazole-3-carboxamide |
InChI |
InChI=1S/C8H5F3N4O2S/c1-3-2-4(15-17-3)5(16)12-7-14-13-6(18-7)8(9,10)11/h2H,1H3,(H,12,14,16) |
InChI Key |
DJUUHURIIACUIC-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NO1)C(=O)NC2=NN=C(S2)C(F)(F)F |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2=NN=C(S2)C(F)(F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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